N-(3-chloro-2-methylphenyl)-P,P,P-triphenylphosphine imide

• IUPAC Name: (3-chloro-2-methylphenyl)imino-triphenyl-λ5-phosphane
• InChI: InChI=1S/C25H21ClNP/c1-20-24(26)18-11-19-25(20)27-28(21-12-5-2-6-13-21,22-14-7-3-8-15-22)23-16-9-4-10-17-23/h2-19H,1H3
• InChI Key: CPADYLYHCNMDOF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)N=P(C2=CC=CC=C2)(C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C25H21ClNP
• Molecular Weight: 401.9 g/mol

Description

N-(3-chloro-2-methylphenyl)-P,P,P-triphenylphosphine imide (CMPPPI) is a chemical compound that has gained attention in scientific research due to its unique properties. It is a phosphine imide that contains a triphenylphosphine group, making it an important compound for various applications.

Mechanism of Action

The mechanism of action of N-(3-chloro-2-methylphenyl)-P,P,P-triphenylphosphine imide is not fully understood, but it is believed to involve the formation of a complex with a metal ion. This complex can then interact with other molecules, leading to various biochemical and physiological effects.
Biochemical and Physiological Effects:
N-(3-chloro-2-methylphenyl)-P,P,P-triphenylphosphine imide has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of bacteria, including both Gram-positive and Gram-negative species. Additionally, N-(3-chloro-2-methylphenyl)-P,P,P-triphenylphosphine imide has been shown to have antioxidant properties, which may make it useful in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-chloro-2-methylphenyl)-P,P,P-triphenylphosphine imide in lab experiments is its relatively simple synthesis method. Additionally, it has been shown to have a variety of potential applications, making it a versatile compound for scientific research. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to predict its effects in certain experiments.

Future Directions

There are many potential future directions for research involving N-(3-chloro-2-methylphenyl)-P,P,P-triphenylphosphine imide. One area of interest is its potential use in the development of new antibiotics, particularly in light of the growing problem of antibiotic resistance. Additionally, N-(3-chloro-2-methylphenyl)-P,P,P-triphenylphosphine imide may have applications in the development of new catalysts and materials. Further research is needed to fully understand its mechanism of action and potential applications.

Scientific Research Applications

N-(3-chloro-2-methylphenyl)-P,P,P-triphenylphosphine imide has been studied for its potential applications in various fields of science. It has been shown to have antimicrobial properties, making it a potential candidate for use in the development of new antibiotics. Additionally, N-(3-chloro-2-methylphenyl)-P,P,P-triphenylphosphine imide has been studied for its use in catalysis, as well as in the synthesis of new materials.